Cas no 89870-48-4 (Phosphonic acid, sec-octyl-, mono(2-ethylhexyl) ester)

• Product name: Phosphonic acid, sec-octyl-, mono(2-ethylhexyl) ester
• CAS No: 89870-48-4
• MF: C₁₆H₃₄O₃P
• MW: 305.413126468658
• CID: 586356
• PubChem ID: 71326653

Phosphonic acid, sec-octyl-, mono(2-ethylhexyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, sec-octyl-, mono(2-ethylhexyl) ester
• 2-ethylhexoxy(octan-2-yl)phosphinate
• DTXSID40755800
• 2-ETHYLHEXYL OCTAN-2-YLPHOSPHONATE
• 89870-48-4

• Inchi： InChI=1S/C16H35O3P/c1-5-8-10-11-12-15(4)20(17,18)19-14-16(7-3)13-9-6-2/h15-16H,5-14H2,1-4H3,(H,17,18)/p-1
• InChI Key： ANKMHXCSHNZTBO-UHFFFAOYSA-M
• SMILES： CCCCCCC(C)P(=O)([O-])OCC(CC)CCCC

Computed Properties

• Exact Mass: 305.22455694g/mol
• Monoisotopic Mass: 305.22455694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4Ų
• XLogP3: 5.3